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Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097

For Immediate Reference: Essential Safety and Handling Protocols for Laboratory
Professionals

Researchers, scientists, and drug development professionals are at the forefront of innovation,
and with that comes the responsibility of handling a wide array of chemical compounds. This
guide provides indispensable safety and logistical information for the handling of 4-Bromo-1,2-
dinitrobenzene (CAS No: 610-38-8), a compound that demands careful management due to
its hazardous properties. Adherence to these protocols is crucial for ensuring a safe laboratory
environment and the integrity of your research.

Immediate Safety Concerns and Required Personal
Protective Equipment

4-Bromo-1,2-dinitrobenzene is a solid that is harmful if swallowed and causes skin and eye
irritation.[1] In some cases, it is classified as causing severe skin burns and eye damage.[2]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to
minimize exposure and mitigate risks.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Minimum Requirement

Best Practices and
Specifications

Eye and Face Protection

Chemical safety goggles or a

face shield.

Goggles should provide a
complete seal around the
eyes. A face shield worn over
goggles offers maximum

protection against splashes.[3]

[4]

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use and dispose of
contaminated gloves

immediately after handling.[1]

[315](6]

Skin and Body Protection

Laboratory coat.

A flame-resistant or chemical-
resistant lab coat should be
worn and fully buttoned to

prevent skin contact.[3]

Respiratory Protection

NIOSH-approved respirator.

A respirator with an organic
vapor cartridge is
recommended, particularly
when handling the substance
outside of a chemical fume
hood or if there is a potential

for aerosolization.[5]

Quantitative Hazard and Physical Property Data

Understanding the quantitative properties of 4-Bromo-1,2-dinitrobenzene is essential for a

thorough risk assessment.
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Property Value Source
Molecular Formula C6H3BrN204 [7]
Molecular Weight 247.00 g/mol

Appearance Yellow crystalline powder [8]
Melting Point 70-73°C (158 - 163.4 °F) [2]
Boiling Point Not available

Flash Point Not applicable [1]
Solubility Insoluble in water

Occupational Exposure Limits
(PEL, TWA)

Not established

Experimental Protocol: Nucleophilic Aromatic
Substitution

4-Bromo-1,2-dinitrobenzene is a useful substrate in nucleophilic aromatic substitution
reactions due to the activating effect of the two nitro groups. The following is a representative
protocol for such a reaction.

Objective: To synthesize a substituted 2,4-dinitrobenzene derivative via nucleophilic aromatic
substitution.

Materials:

4-Bromo-1,2-dinitrobenzene

Nucleophile (e.g., aniline, piperidine, or sodium methoxide)

Anhydrous solvent (e.g., ethanol, methanol)

Round-bottom flask

Stirring apparatus
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e Heating mantle or oil bath

e Condenser

o Standard laboratory glassware for workup and purification

Procedure:

» Preparation: In a certified chemical fume hood, assemble a clean and dry round-bottom flask
equipped with a magnetic stir bar and a condenser.

» Reagent Addition:

o To the flask, add 4-Bromo-1,2-dinitrobenzene (1.0 mmol).

o Add the appropriate anhydrous solvent.

o Slowly add the chosen nucleophile (e.g., 1.2 mmol) to the stirring solution.

e Reaction:

o Heat the reaction mixture to a specified temperature (e.g., reflux) and monitor the progress
using an appropriate technique such as thin-layer chromatography (TLC).

e Workup and Isolation:

o Once the reaction is complete, cool the mixture to room temperature.

o Quench the reaction, if necessary (e.g., by adding water).

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

o Wash the organic layer with water and then brine.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

o Filter off the drying agent and concentrate the solution under reduced pressure to obtain
the crude product.
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 Purification: Purify the crude product by a suitable method, such as recrystallization or
column chromatography.

Operational Plan: Spill and Disposal Management

A clear and concise plan for handling spills and disposing of waste is critical for maintaining a
safe laboratory environment.

Chemical Spill Response Workflow

In the event of a spill, a swift and organized response is essential to minimize exposure and
contamination.

Caption: Logical workflow for responding to a chemical spill of 4-Bromo-1,2-dinitrobenzene.

Hazardous Waste Disposal Plan

All waste containing 4-Bromo-1,2-dinitrobenzene must be treated as hazardous waste and
disposed of according to institutional and regulatory guidelines.
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Generate Waste
(e.g., unused chemical, contaminated labware)

Segregate Waste

Collect in a Designated
Hazardous Waste Container

Container Requirements: }
- Compatible Material
- Securely Sealed Lid

Store in a Designated

Lelesl i Sl Secure Waste Accumulation Area

Label Information:
- "Hazardous Waste" Storage Conditions: A G BT
- Full Chemical Name - Cool, Dry, Well-Ventilated . 9 . p by
B B ’ Licensed Waste Disposal Contractor
- Hazard Pictograms - Away from Incompatible Materials
- Accumulation Start Date

Maintain Disposal Records

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of 4-Bromo-1,2-dinitrobenzene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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